ethyl 3-formyl-1,6-dimethyl-4-phenyl-2-sulfanylidene-4H-pyrimidine-5-carboxylate

• IUPAC Name: ethyl 3-formyl-1,6-dimethyl-4-phenyl-2-sulfanylidene-4H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H18N2O3S/c1-4-21-15(20)13-11(2)17(3)16(22)18(10-19)14(13)12-8-6-5-7-9-12/h5-10,14H,4H2,1-3H3
• InChI Key: HPBGZCZNTUFZKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=S)N(C1C2=CC=CC=C2)C=O)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

This compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as DNA and RNA. The molecule contains several functional groups, including an ester group (carboxylate), a formyl group, and a sulfanylidene group. These functional groups could potentially participate in various chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it might involve reactions similar to those used in the synthesis of related pyrimidine derivatives. For example, the synthesis could involve condensation reactions, substitutions, and other transformations.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyrimidine ring could impart stability to the molecule. The different functional groups attached to the ring would influence the molecule’s reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the ester group could undergo hydrolysis, the formyl group could participate in nucleophilic addition reactions, and the sulfanylidene group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions needed when handling it. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for detailed safety information.

Future Directions

The future research directions for this compound could involve studying its potential applications, investigating its reactivity under various conditions, and developing methods for its synthesis.